Cas no 171569-42-9 (3-Chloro-4-(hydroxymethyl)phenol)
3-Chloro-4-(hydroxymethyl)phenol is a chlorinated phenolic compound featuring both a hydroxyl and a hydroxymethyl functional group, making it a versatile intermediate in organic synthesis. Its reactive sites enable selective modifications, particularly in pharmaceutical and agrochemical applications. The compound’s stability under standard conditions and compatibility with various reaction conditions enhance its utility in multi-step syntheses. It is often employed in the preparation of antimicrobial agents, specialty polymers, and fine chemicals. The presence of the hydroxymethyl group allows for further derivatization, while the chloro substituent contributes to its electrophilic reactivity. This balance of reactivity and stability makes it a valuable building block in industrial and research settings.
171569-42-9 structure
Product Name:3-Chloro-4-(hydroxymethyl)phenol
CAS No:171569-42-9
MF:C7H7ClO2
MW:158.582281351089
MDL:MFCD00238558
CID:1011405
PubChem ID:21287815
Update Time:2025-10-16
3-Chloro-4-(hydroxymethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-(hydroxymethyl)phenol
- BENZENEMETHANOL,2-CHLORO-4-HYDROXY
- 3-Chloro-4-(hydroxymethyl)
- 2-Chloro-4-hydroxybenzenemethanol
- DB-122089
- MFCD00238558
- 2-CHLORO-4-HYDROXYBENZYL ALCOHOL
- DTXSID60612027
- AKOS006271926
- EN300-1964554
- BDQASBWZSSWBCP-UHFFFAOYSA-N
- Benzenemethanol, 2-chloro-4-hydroxy-
- CL9122
- AS-46213
- A881920
- SCHEMBL696223
- CS-0193197
- 171569-42-9
-
- MDL: MFCD00238558
- Inchi: 1S/C7H7ClO2/c8-7-3-6(10)2-1-5(7)4-9/h1-3,9-10H,4H2
- InChI Key: BDQASBWZSSWBCP-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1CO)O
Computed Properties
- Exact Mass: 158.0134572g/mol
- Monoisotopic Mass: 158.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.395±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (13 g/l) (25 º C),
3-Chloro-4-(hydroxymethyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1692-1 G |
3-chloro-4-(hydroxymethyl)phenol |
171569-42-9 | 95% | 1g |
¥ 838.00 | 2021-05-07 | |
| Alichem | A014001283-250mg |
2-Chloro-4-hydroxybenzyl alcohol |
171569-42-9 | 97% | 250mg |
489.60 USD | 2021-06-22 | |
| Alichem | A014001283-500mg |
2-Chloro-4-hydroxybenzyl alcohol |
171569-42-9 | 97% | 500mg |
798.70 USD | 2021-06-22 | |
| Alichem | A014001283-1g |
2-Chloro-4-hydroxybenzyl alcohol |
171569-42-9 | 97% | 1g |
1,490.00 USD | 2021-06-22 | |
| Apollo Scientific | OR916640-1g |
3-Chloro-4-(hydroxymethyl)phenol |
171569-42-9 | 95% | 1g |
£360.00 | 2023-09-01 | |
| TRC | C382280-10mg |
3-Chloro-4-(hydroxymethyl)phenol |
171569-42-9 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C382280-50mg |
3-Chloro-4-(hydroxymethyl)phenol |
171569-42-9 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C382280-100mg |
3-Chloro-4-(hydroxymethyl)phenol |
171569-42-9 | 100mg |
$ 115.00 | 2022-06-06 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1692-1 G |
3-chloro-4-(hydroxymethyl)phenol |
171569-42-9 | 95% | 1g |
¥ 838.00 | 2022-10-13 | |
| abcr | AB449416-1 g |
2-Chloro-4-hydroxybenzyl alcohol |
171569-42-9 | 1g |
€260.60 | 2023-04-22 |
3-Chloro-4-(hydroxymethyl)phenol Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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